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Compound of Interest

Compound Name: 3-Chlorobenzoic-d4 Acid
Cat. No.: B1160438
Get Quote

Executive Summary: Immediate Action Directives

STOP. Do not dispose of 3-Chlorobenzoic-d4 Acid down the drain or in general trash.[1]
+ Classification: Halogenated Organic Acid (Stable Isotope).[1]
¢ Primary Hazard: Skin/Eye Irritant, Acidic Corrosivity.[1]

 Critical Restriction: Must be segregated into Halogenated Waste streams due to the chlorine
substituent.[1]

 |sotope Status: Stable Isotope (

H).[1] NOT Radioactive. Treat chemically identical to non-labeled 3-chlorobenzoic acid but
segregate for inventory cost control if required by your facility.[1]

Hazard Identification & Chemical Profile

As a Senior Application Scientist, | must emphasize that while the deuterium labeling (
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) alters the mass spectrometry signature and bond vibrational frequency, it does not alter the
fundamental toxicological or disposal requirements compared to the protio (non-deuterated)
form.

Chemical & Physical Properties

Property Data Relevance to Disposal

Chemical Name 3-Chlorobenzoic-d4 Acid Official manifest name.[1][2]

Use unlabeled CAS for general

waste profiling if specific

CAS No. 535-80-8 (Unlabeled generic) ) ) ] ]
isotope CAS is unavailable in
EHS software.[1]
o Weak acid; incompatible with
Acidity (pKa) ~3.82 o
strong bases and oxidizers.[1]
- Low in water; Soluble in Likely exists as a solid or in
Solubility ] ]
Ethanol/DMSO organic solvent solution.[1]
MANDATES disposal in
) Halogenated Waste streams to
Halogen Content Chlorine (CI)

prevent corrosion in non-

specialized incinerators.[1]

GHS Classification:

o Skin Irritation: Category 2[3][4]

o Eye Irritation: Category 2A[3][4]

o Specific Target Organ Toxicity: Category 3 (Respiratory)[1][3]

Waste Stream Classification Logic

The presence of the Chlorine atom is the deciding factor for the waste stream. Standard
incineration of chlorinated compounds releases Hydrogen Chloride (HCI) gas.[1] Facilities must
use incinerators equipped with acid gas scrubbers.[1]

e Correct Stream: Halogenated Organic Waste.[1]
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¢ Incorrect Stream: Non-Halogenated Solvents (e.g., pure Acetone/Methanol waste).[1] Mixing
this acid into non-halogenated drums can result in regulatory fines and rejection of the waste

shipment by the disposal vendor.

Workflow Visualization

The following diagram illustrates the decision logic for disposing of 3-Chlorobenzoic-d4 Acid

in various states.

3-Chlorobenzoic-d4 Acid Waste

Determine Physical State

Pure Solid / Original Container Dissolved in Solution

Label: 'Solid Waste - Toxic/lrritant’
Container: Wide-mouth HDPE

Identify Solvent Base

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, DMSO)

*CRITICAL STEP*

Stream: Halogenated Organic Waste Stream: Halogenated Organic Waste

Container: Glass/HDPE Carboy

(Trace Cl classifies entire mix)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 3-Chlorobenzoic-d4 Acid waste. Note that adding
this compound to a non-halogenated solvent converts the entire mixture into "Halogenated
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Waste" for disposal purposes.

Step-by-Step Disposal Protocol
Scenario A: Dry Solid (Excess Reagent)

» Container Selection: Use the original glass vial if possible. If transferring, use a wide-mouth
HDPE (High-Density Polyethylene) jar.[1]

e Labeling:
o Affix a hazardous waste label.[1]
o Chemical Name: "3-Chlorobenzoic acid (Deuterated)".[1]
o Hazards: Check "Irritant" and "Toxic".[1][2]
¢ Inventory: Log the mass out of your stable isotope inventory system to reconcile costs.[1]

o Storage: Place in the "Solid Hazardous Waste" satellite accumulation area.[1]

Scenario B: Liquid Waste (Experimental Mixtures)

Context: You have dissolved the compound in Methanol or DMSO for an assay.

e Segregation: Do NOT pour this into your general "Non-Halogenated" solvent carboy.[1] Even
small amounts of chlorinated compounds can reclassify a 20L drum, significantly increasing
disposal costs.

o Consolidation: Pour into the Halogenated Waste carboy (typically red-tagged in many labs).

[1]

o Compatibility Check: Ensure the waste container does not contain strong bases (e.g.,
Sodium Hydroxide), as an acid-base exotherm could occur.[1]

e Labeling: Ensure the tag lists "3-Chlorobenzoic acid" as a constituent, even if <1%.[1]

Spill Management & Neutralization
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In the event of a benchtop spill, immediate neutralization prevents corrosion of equipment and
inhalation of dust.

o PPE: Wear nitrile gloves, safety glasses, and a lab coat.[1]

» Containment: If solid, cover with a paper towel to prevent dust dispersion.[1] If liquid, dike
with absorbent pads.[1]

o Neutralization (Liquid Spills):
o Apply Sodium Bicarbonate (

) or a commercial acid neutralizer to the spill.[1]

o Wait for bubbling (
evolution) to cease.[1]
o Cleanup:
o Sweep up the neutralized slurry.[1]
o Place in a sealed bag or jar.
o Label as "Debris from Acid Spill - Halogenated".

 Verification: Wipe the surface with water and test with pH paper to ensure neutral pH (6-8).

[1]
Regulatory & Compliance Context (RCRA)

Under US EPA regulations (RCRA), this chemical must be evaluated by the generator.[1]

» Waste Code: While 3-Chlorobenzoic acid is not explicitly P-listed, it is often managed under
D002 (Corrosivity) if the pH is <2, or as a characteristic hazardous waste due to toxicity.[1]

» Halogenated Solvents (F-List): If mixed with spent halogenated solvents (e.g., Methylene
Chloride), the mixture adopts the FO02 code.[1][5]
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» Stable Isotope Exemption: There are NO radioactive regulations (NRC) for Deuterium (

H).[1] Do not place in radioactive waste bins, as this incurs unnecessary costs ($10x higher)
and complicates incineration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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